[4-(3-Methylimidazol-4-yl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

• IUPAC Name: [4-(3-methylimidazol-4-yl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C13H17N5OS/c1-9-12(20-16-15-9)13(19)18-5-3-10(4-6-18)11-7-14-8-17(11)2/h7-8,10H,3-6H2,1-2H3
• InChI Key: JMOQHFWTPWOVMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)C3=CN=CN3C
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Piperidine is a heterocyclic organic compound with the molecular formula (CH2)5NH. It is a colorless liquid with an odor described as objectionable, and typical of amines.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of new drugs often involves the synthesis of new derivatives of known chemical structures, such as imidazole, to improve their efficacy, safety, or pharmacokinetic properties. Therefore, future research may involve the synthesis and testing of new imidazole derivatives.